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Introduction
The therapeutic potential of peptides is often limited by their poor in vivo stability, primarily due

to rapid degradation by proteases. A powerful strategy to overcome this limitation is the

incorporation of D-amino acids, the non-natural stereoisomers (enantiomers) of the naturally

occurring L-amino acids. This application note provides a comprehensive overview of the

principles, applications, and experimental protocols for utilizing D-amino acids to enhance

peptide stability, thereby improving their pharmacokinetic profiles and therapeutic efficacy.

Endogenous proteases exhibit a high degree of stereospecificity, primarily recognizing and

cleaving peptide bonds involving L-amino acids. By strategically substituting L-amino acids with

their D-counterparts, the peptide backbone becomes sterically hindered and resistant to

proteolytic cleavage. This simple yet effective modification can dramatically increase a

peptide's half
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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